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For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK2188931B is a potent inhibitor of soluble epoxide hydrolase (sEH), a key enzyme in the
arachidonic acid cascade. Inhibition of sEH prevents the degradation of epoxyeicosatrienoic
acids (EETs), which possess anti-inflammatory, vasodilatory, and analgesic properties.[1][2][3]
These application notes provide detailed protocols for cell-based assays to determine the
efficacy of GSK2188931B by measuring its ability to inhibit sEH activity and modulate
downstream cellular responses.

Signaling Pathway of Soluble Epoxide Hydrolase
(sEH)

Soluble epoxide hydrolase metabolizes EETs, which are produced from arachidonic acid by
cytochrome P450 (CYP) epoxygenases, into their less active dihydroxyeicosatrienoic acid
(DHET) counterparts. By inhibiting sEH, GSK2188931B increases the bioavailability of EETs,
which can then exert their beneficial effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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